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Introduction

N-nitroso-clozapine is a potential nitrosamine impurity of Clozapine, an atypical antipsychotic
medication. Due to the classification of nitrosamines as probable human carcinogens,
regulatory bodies worldwide require stringent control of these impurities in pharmaceutical
products.[1][2] This document provides a detailed analytical method for the sensitive and
accurate detection of N-nitroso-clozapine in Clozapine drug substances and pharmaceutical
formulations using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The
provided protocol is based on a validated, green, and ultra-sensitive method, ensuring reliability
and compliance with regulatory expectations.[2]

N-nitroso-clozapine is formed from the nitrosation of the secondary amine moiety present in
the clozapine molecule.[1][2] Its chemical name is 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-
dibenzo[b,e][1][3]diazepine, and it is also referred to as N-Nitroso-N-Desmethyl Clozapine.[1]
The availability of certified reference standards for N-nitroso-clozapine is essential for the
development and validation of analytical methods.[3][4]
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Analytical Method: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the recommended
technique for the determination of N-nitroso-clozapine due to its high sensitivity and
selectivity, which allows for detection at trace levels.[2]

Quantitative Data Summary

The following tables summarize the quantitative performance of the described LC-MS/MS
method for the analysis of N-nitroso-clozapine.[2]

Table 1. Method Detection and Quantitation Limits

Limit of Detection (LOD) Limit of Quantitation (LOQ)
Analyte

(ng/imL) (ng/imL)
N-nitroso-clozapine 0.058 0.177

Table 2: Linearity and Correlation

Analyte Range R?

N-nitroso-clozapine LOQ to 150% >0.999

Table 3: Accuracy (Recovery)

Analyte Spiked Level Recovery (%)

N-nitroso-clozapine Not Specified 88 -102

Experimental Protocols

This section provides a detailed methodology for the analysis of N-nitroso-clozapine in
Clozapine drug substances and pharmaceutical formulations.

Reagents and Materials
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» N-nitroso-clozapine Reference Standard
e Clozapine Drug Substance/Product

o Acetonitrile (LC-MS Grade)

e Methanol (LC-MS Grade)

e Formic Acid (LC-MS Grade)

o Water (Ultrapure)

» Syringe filters (0.22 um)

Instrumentation

» Liquid Chromatograph (LC) system capable of gradient elution.

o Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

| hi it

Parameter Condition

Column Kromasil 100-5C8 (250 mm x 4.6 mm, 5 um)
Mobile Phase A 1 mL Formic Acid in 1000 mL Water

Mobile Phase B Acetonitrile

Flow Rate 0.8 mL/min

Gradient Program Time (min)

Injection Volume 10 pyL

Column Temperature 40 °C

Run Time 15 minutes

Mass Spectrometric Conditions
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Parameter Condition

lonization Mode Electrospray lonization (ESI), Positive
Monitoring Mode Multiple Reaction Monitoring (MRM)
MRM Transition m/z 356.0 - 326.0

Standard and Sample Preparation

Standard Solution Preparation:
e Prepare a stock solution of N-nitroso-clozapine in a suitable solvent (e.g., methanol).

o Perform serial dilutions of the stock solution to prepare working standards for calibration
curves, ranging from the LOQ to 150% of the target concentration.[2]

Sample Preparation:

Accurately weigh a portion of the clozapine drug substance or powdered tablets.

Dissolve the sample in a suitable diluent (e.g., a mixture of mobile phase A and B).

Vortex or sonicate the sample to ensure complete dissolution.

Filter the sample solution through a 0.22 um syringe filter into an LC vial.

Method Validation

The analytical method should be validated in accordance with ICH guidelines to ensure it is
suitable for its intended purpose.[2] Key validation parameters include:

o Specificity: The ability to assess the analyte unequivocally in the presence of other
components.

o Linearity: The ability to obtain test results which are directly proportional to the concentration
of the analyte.

o Accuracy: The closeness of the test results obtained by the method to the true value.
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e Precision: The degree of agreement among individual test results when the method is
applied repeatedly to multiple samplings of a homogeneous sample.

» Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected
but not necessarily quantitated as an exact value.

o Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be
quantitatively determined with suitable precision and accuracy.

e Robustness: A measure of its capacity to remain unaffected by small, but deliberate
variations in method parameters.
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Caption: Formation of N-Nitroso-Clozapine from Clozapine.

Analytical Workflow
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Caption: Workflow for N-Nitroso-Clozapine Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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